Cas no 1260798-62-6 (5-(Trifluoromethyl)Imidazo1,2-APyridine-2-Carboxylic Acid)

• Product Name: 5-(Trifluoromethyl)Imidazo1,2-APyridine-2-Carboxylic Acid
• CAS No: 1260798-62-6
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD13193407
• CID: 1032510
• PubChem ID: 71464026
• Update Time: 2025-06-10

5-(Trifluoromethyl)Imidazo1,2-APyridine-2-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• 5-(Trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid
• SCHEMBL18367355
• DB-229250
• DTXSID40855854
• CXMISGPOTMRORO-UHFFFAOYSA-N
• DS-2837
• 1260798-62-6
• CS-0041841
• A889780
• MFCD13193407
• AKOS016011307
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 5-(trifluoromethyl)-
• 5-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylicacid
• FS-3783
• 5-(trifluoromethyl)H-imidazo[1,2-a]pyridine-2-carboxylic acid
• 5-(Trifluoromethyl)Imidazo1,2-APyridine-2-Carboxylic Acid

• MDL： MFCD13193407
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)6-2-1-3-7-13-5(8(15)16)4-14(6)7/h1-4H,(H,15,16)
• InChI Key： CXMISGPOTMRORO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC2=NC(C(=O)O)=CN12)(F)F

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

5-(Trifluoromethyl)Imidazo1,2-APyridine-2-Carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 5-(Trifluoromethyl)Imidazo1,2-APyridine-2-Carboxylic Acid

Research Brief on 5-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid (CAS: 1260798-62-6)

The compound 5-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid (CAS: 1260798-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its imidazo[1,2-a]pyridine core and trifluoromethyl substituent, exhibits unique physicochemical properties that make it a promising candidate for drug discovery. Recent studies highlight its potential as a versatile building block for the development of novel therapeutic agents, particularly in oncology and infectious diseases.

Recent literature underscores the role of this compound in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the development of selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancers. The trifluoromethyl group enhances metabolic stability and binding affinity, while the carboxylic acid moiety allows for further derivatization, enabling the fine-tuning of pharmacokinetic properties. Computational docking studies suggest that derivatives of this scaffold exhibit favorable interactions with the ATP-binding sites of various kinases.

In addition to its applications in oncology, 5-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid has shown promise in antimicrobial research. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel antibiotics targeting multidrug-resistant Gram-negative bacteria. The compound's ability to penetrate bacterial membranes, attributed to its balanced lipophilicity and hydrogen-bonding capacity, was identified as a critical factor in its efficacy. Structure-activity relationship (SAR) studies revealed that modifications at the 2-carboxylic acid position significantly influence antibacterial potency and spectrum.

The synthetic accessibility of this scaffold has also been a focus of recent investigations. A scalable, one-pot synthesis method was developed in 2023, achieving a 78% yield under mild conditions (Green Chemistry, 2023). This advancement addresses previous challenges associated with the low yields and harsh reaction conditions of traditional routes. The new protocol employs a copper-catalyzed cyclization strategy, which not only improves efficiency but also aligns with green chemistry principles by reducing waste generation.

Pharmacokinetic profiling of derivatives containing this scaffold has yielded encouraging results. A recent ADMET study (European Journal of Pharmaceutical Sciences, 2024) demonstrated that optimized analogs exhibit favorable oral bioavailability (F > 60%) and moderate plasma protein binding (70-80%), with no significant inhibition of major CYP450 isoforms. These properties position the scaffold as a valuable starting point for lead optimization campaigns in drug discovery programs.

Looking forward, researchers are exploring the potential of 5-(Trifluoromethyl)Imidazo[1,2-a]Pyridine-2-Carboxylic Acid in targeted protein degradation strategies. Preliminary results from a 2024 conference presentation suggest that bifunctional molecules incorporating this scaffold can effectively recruit E3 ubiquitin ligases, opening new avenues for the development of PROTACs (Proteolysis Targeting Chimeras) in challenging therapeutic areas.